molecular formula C12H19NO4 B6234568 2-{[(tert-butoxy)carbonyl]amino}bicyclo[3.1.0]hexane-6-carboxylic acid, Mixture of diastereomers CAS No. 2137716-95-9

2-{[(tert-butoxy)carbonyl]amino}bicyclo[3.1.0]hexane-6-carboxylic acid, Mixture of diastereomers

Cat. No. B6234568
CAS RN: 2137716-95-9
M. Wt: 241.3
InChI Key:
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Description

The compound “2-{[(tert-butoxy)carbonyl]amino}bicyclo[3.1.0]hexane-6-carboxylic acid” is a type of organic compound that contains a bicyclic structure . The tert-butyloxycarbonyl (Boc) group in the compound is a protecting group used in organic synthesis . This group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide .


Synthesis Analysis

The synthesis of this compound involves the use of photochemistry to access new building blocks via [2 + 2] cycloaddition . The system can readily be derivatized with numerous transformations, opening the gate to sp3-rich new chemical space .


Molecular Structure Analysis

The molecular structure of this compound is represented by the InChI code: 1S/C12H19NO4/c1-12(2,3)17-11(16)13-6-4-7-8(5-6)9(7)10(14)15/h6-9H,4-5H2,1-3H3, (H,13,16) (H,14,15) . This code provides a unique representation of the compound’s molecular structure.


Chemical Reactions Analysis

The Boc group can be removed from the compound using strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol . A complication may be the tendency of the tert-butyl cation intermediate to alkylate other nucleophiles; scavengers such as anisole or thioanisole may be used .


Physical And Chemical Properties Analysis

The compound has a molecular weight of 241.29 . It is a powder at room temperature .

Mechanism of Action

The mechanism of action for the removal of the Boc group involves silylation of the carbonyl oxygen and elimination of tert-butyl iodide . This is followed by methanolysis of the silyl ester to the carbamic acid and finally decarboxylation to the amine .

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .

Future Directions

The compound and its derivatives open up a new chemical space that is rich in sp3 hybridization . This could lead to the development of new bio-active compounds, as bicyclo[2.1.1]hexanes are playing an increasingly important role in bio-active compounds .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the protection of the amine group, followed by the formation of the bicyclic ring system and subsequent deprotection of the amine group. The carboxylic acid group is introduced in the final step.", "Starting Materials": [ "Bicyclo[3.1.0]hexan-6-one", "tert-Butyl carbamate", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Succinic anhydride", "Dimethylformamide", "Diethyl ether", "Methanol", "Ethyl acetate" ], "Reaction": [ "Bicyclo[3.1.0]hexan-6-one is reacted with tert-butyl carbamate in the presence of sodium borohydride to form the protected amine intermediate.", "The protected amine intermediate is then reacted with hydrochloric acid to remove the tert-butyl group and form the corresponding amine.", "The amine is then reacted with succinic anhydride in the presence of sodium hydroxide to form the bicyclic ring system.", "The resulting mixture of diastereomers is then deprotected by treatment with hydrochloric acid to form the desired compound, 2-{[(tert-butoxy)carbonyl]amino}bicyclo[3.1.0]hexane-6-carboxylic acid.", "The final compound is purified by recrystallization from a mixture of dimethylformamide, diethyl ether, methanol, and ethyl acetate." ] }

CAS RN

2137716-95-9

Product Name

2-{[(tert-butoxy)carbonyl]amino}bicyclo[3.1.0]hexane-6-carboxylic acid, Mixture of diastereomers

Molecular Formula

C12H19NO4

Molecular Weight

241.3

Purity

95

Origin of Product

United States

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